Ethyl 3-amino-4-(isopropylamino)benzoate
Overview
Description
Ethyl 3-amino-4-(isopropylamino)benzoate, or 3-AIB, is an organic compound with a wide range of applications in the pharmaceutical, biotechnology, and chemical industries. It is a white, crystalline solid with a melting point of 130-132°C. 3-AIB is a derivative of benzoic acid and is used as a reagent in organic synthesis. It is also used as a building block in the synthesis of a variety of organic compounds.
Scientific Research Applications
Antileukemic Activity
Ethyl 3-amino-4-(isopropylamino)benzoate and its derivatives have been studied for their potential antileukemic activity. A study by Zee-Cheng and Cheng (1979) on ureidothiazole and ureidothiadiazole derivatives related to this compound revealed their efficacy against leukemia in mice, highlighting its therapeutic potential in cancer research (Zee-Cheng & Cheng, 1979).
Supramolecular Structures
Research by Portilla et al. (2007) explored the hydrogen-bonded supramolecular structures of ethyl 3-amino-4-(isopropylamino)benzoate derivatives. This study provides insights into the molecular architecture and potential applications in materials science (Portilla et al., 2007).
Synthesis Techniques
Fang Qiao-yun (2012) focused on optimizing the synthesis technology of ethyl 3-amino-4-(isopropylamino)benzoate. This research contributes to the field of chemical engineering by developing stable, simple, and high-yield synthesis methods suitable for industrial production (Fang, 2012).
Optical Nonlinear Properties
A study by Abdullmajed et al. (2021) investigated the optical nonlinear properties of Schiff base compounds derived from ethyl 4-amino benzoate, a compound related to ethyl 3-amino-4-(isopropylamino)benzoate. This research has implications for the development of materials with unique optical characteristics, potentially useful in photonics and optical communication technologies (Abdullmajed et al., 2021).
properties
IUPAC Name |
ethyl 3-amino-4-(propan-2-ylamino)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-4-16-12(15)9-5-6-11(10(13)7-9)14-8(2)3/h5-8,14H,4,13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUFSVBYBODFFDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)NC(C)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301249624 |
Source
|
| Record name | Ethyl 3-amino-4-[(1-methylethyl)amino]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301249624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-4-(isopropylamino)benzoate | |
CAS RN |
1187570-89-3 |
Source
|
| Record name | Ethyl 3-amino-4-[(1-methylethyl)amino]benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187570-89-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-amino-4-[(1-methylethyl)amino]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301249624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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